N-(5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl)acetamide
Overview
Description
“N-(4-bromophenyl)acetamide” is a chemical compound with the formula C8H8BrNO. It has a molecular weight of 214.059 . It is also known by other names such as Acetanilide, 4’-bromo-, p-Bromo-N-acetanilide, p-Bromoacetanilide, and others .
Molecular Structure Analysis
The molecular structure of “N-(4-bromophenyl)acetamide” can be viewed using Java or Javascript .
Physical And Chemical Properties Analysis
“N-(4-bromophenyl)acetamide” has a molecular weight of 214.059 . More detailed physical and chemical properties may be found in specialized databases .
Scientific Research Applications
- N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]acetamide has shown promising antimicrobial properties. Researchers have investigated its effectiveness against bacteria, fungi, and other microorganisms. It could potentially serve as a basis for developing new antibiotics or antifungal agents .
- Inflammation plays a crucial role in various diseases. This compound might have anti-inflammatory effects, making it relevant for conditions like arthritis, inflammatory bowel disease, or skin disorders. Researchers explore its impact on inflammatory pathways and cytokine regulation .
- Investigating the cytotoxicity and antiproliferative effects of N-(5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl)acetamide against cancer cells is essential. Researchers evaluate its potential as a novel chemotherapeutic agent or as part of combination therapies .
- Neurodegenerative diseases, such as Alzheimer’s and Parkinson’s, require effective neuroprotective agents. This compound’s ability to protect neurons from damage or apoptosis warrants further exploration .
- The compound’s photophysical properties, such as fluorescence or phosphorescence, could find applications in sensors, imaging, or optoelectronic devices. Researchers study its behavior under different conditions .
- By modifying the structure of N-(5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl)acetamide , researchers can explore SAR trends. Understanding how specific substitutions affect its properties guides drug design and optimization .
Antimicrobial Activity
Anti-Inflammatory Potential
Anticancer Studies
Neuroprotective Properties
Photophysical Applications
Structure-Activity Relationship (SAR) Studies
Safety and Hazards
properties
IUPAC Name |
N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8BrN3O2/c1-6(15)12-10-14-13-9(16-10)7-2-4-8(11)5-3-7/h2-5H,1H3,(H,12,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MZDDDLKIMLQTNS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=NN=C(O1)C2=CC=C(C=C2)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8BrN3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.09 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]acetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-(Hydroxymethyl)-2-oxa-5,8-diazaspiro[3.5]nonan-7-one](/img/structure/B2503537.png)
![7-chloro-N-(2-furylmethyl)-5-oxo-1-thioxo-4,5-dihydro[1,3]thiazolo[3,4-a]quinazoline-3-carboxamide](/img/structure/B2503545.png)
![(E)-3-(3-nitrophenyl)imidazo[1,5-a]pyridine-1-carbaldehyde oxime](/img/structure/B2503547.png)
![1-(1-((2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methyl)-1H-pyrazol-4-yl)-3-(2-ethoxyphenyl)urea](/img/structure/B2503552.png)
